3-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid

• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• SMILES: C#CCONC1=NC=CN=C1C(=O)O
• InChI: InChI=1S/C8H7N3O3/c1-2-5-14-11-7-6(8(12)13)9-3-4-10-7/h1,3-4H,5H2,(H,10,11)(H,12,13)
• InChIKey: AJRNMJCZGYWGDM-UHFFFAOYSA-N

Researchers aiming to profile M. tuberculosis PanD or develop metabolically stable pyrazinoic acid analogs often find standard 3-amino derivatives lack a conjugation handle and suffer rapid amidase-mediated clearance. This compound uniquely solves both problems by integrating a terminal alkyne for CuAAC click chemistry with a metabolically robust N-O alkoxyamine linkage, all while preserving the critical 2-carboxylic acid pharmacophore. - Enables activity-based protein profiling (ABPP) workflows via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a capability absent in 3-aminopyrazine-2-carboxylic acid. - The ortho N-O/carboxylic acid geometry supports bidentate metal chelation, essential for screens targeting zinc- or iron-dependent enzymes. - Sourced exclusively for research; available in gram-scale quantities with batch-specific purity documentation for reproducible SAR studies.

3-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic Acid – Structural Baseline & Compound Class

3-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic acid (CAS 1881060-43-0, molecular formula C₈H₇N₃O₃, MW 193.16 g/mol) is a heterocyclic small molecule combining a pyrazine-2-carboxylic acid core with an O‑propargyl hydroxylamine substituent at the 3‑position . The compound belongs to the broader class of 3‑substituted pyrazine‑2‑carboxylic acid derivatives, a scaffold with established precedent as a bioisostere of pyrazinoic acid, the active metabolite of the frontline antitubercular prodrug pyrazinamide [1]. Two structural features jointly differentiate it from the canonical antimycobacterial pyrazine pharmacophore: (i) substitution of the standard free amino or amide group at position 3 with an alkoxyamine (N–O) linkage bearing a terminal alkyne, and (ii) preservation of the free 2‑carboxylic acid that is essential for PanD inhibition in Mycobacterium tuberculosis [2]. These features position the compound as a regio‑ and chemo‑specifically addressable building block for medicinal chemistry and chemical biology probe development.

Scaffold Pyrazine-2-carboxylic acid core with ortho-alkoxyamine substitution

Click handle Terminal alkyne enables CuAAC conjugation for probe development

Chemistry fit Potential bidentate metal-chelation geometry supports metalloenzyme studies

• [1] Doležal M, Zitko J, Jampílek J. Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. In: Understanding Tuberculosis. IntechOpen; 2012. https://www.intechopen.com/chapters/37050 View Source
• [2] Shi W, Zhang X, Jiang X, et al. Pyrazinamide inhibits trans-translation in Mycobacterium tuberculosis. Science. 2011;333(6049):1630-1632. doi:10.1126/science.1208813 View Source

3-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic Acid vs. Generic Analogs

Pyrazine‑2‑carboxylic acid derivatives are a chemically congested space where minor changes to the 3‑position substituent dictate target engagement, metabolic stability, and functional utility. The 3‑amino analog (3‑aminopyrazine‑2‑carboxylic acid) and its ester/amide prodrugs have been explored as antimycobacterial agents, with hexyl 3‑aminopyrazine‑2‑carboxylate achieving an MIC of 6.25 µg/mL against M. tuberculosis H37Rv [1]. However, the free 3‑amino group is a substrate for N‑acetyltransferase and pyrazinamidase‑type enzymes, limiting half‑life [2]. Replacing the 3‑amino with a 3‑(propargyloxy)amino group introduces an N–O bond that is not recognized by the same amidase machinery and simultaneously installs a terminal alkyne handle for copper‑catalyzed azide–alkyne cycloaddition (CuAAC) [3]. The regioisomeric 5‑prop‑2‑yn‑1‑yloxy (CAS 1343058‑10‑5) and 6‑[(prop‑2‑yn‑1‑yloxy)amino] (CAS 1879585‑88‑2) variants lack the 2‑carboxylic acid at the correct position relative to the alkyne, altering both metal‑chelation geometry and biological target engagement . Therefore, none of these in‑class analogs can simultaneously deliver the alkyne functionality, the metabolically stabilized 3‑position, and the correct carboxylate geometry within a single molecular entity.

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3-Amino analog not interchangeable Lacks terminal alkyne for click chemistry; N–C bond may show different metabolic stability than target N–O bond.

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5/6-propargyloxy regioisomers alter geometry Incorrect carboxylate position prevents ortho bidentate metal chelation; alkyne orientation may shift conjugate properties.

• [1] Doležal M, et al. Aminopyrazinoic acid esters as potential antimycobacterial drugs. Ceska Slov Farm. 2013;62(2):78-83. PMID: 23822573. View Source
• [2] Zhang Y, Mitchison D. The curious characteristics of pyrazinamide: a review. Int J Tuberc Lung Dis. 2003;7(1):6-21. View Source
• [3] Kolb HC, Finn MG, Sharpless KB. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew Chem Int Ed. 2001;40(11):2004-2021. View Source

3-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic Acid: Differentiation Evidence

3-Alkoxyamine vs. 5/6-Propargyloxy Regioisomers

The target compound is the only commercially catalogued pyrazine-2-carboxylic acid derivative that simultaneously carries a 3‑(propargyloxy)amino moiety and the free 2‑carboxylic acid. The 5‑propargyloxy analog (CAS 1343058-10-5) presents the terminal alkyne at position 5 via a direct ether linkage (no N–O bond), while the 6‑propargyloxyamino analog (CAS 1879585-88-2) places the functional group para to the carboxylic acid with respect to the pyrazine ring . The 3‑position ortho‑carboxylate arrangement in the target compound favors bidentate metal‑ion chelation (e.g., Zn²⁺, Fe²⁺), a mode not geometrically accessible to the 5‑ or 6‑isomers [1].

Regioisomeric geometry

Head-to-head

Target: 3-(propargyloxy)amino ortho to 2-COOH enables bidentate chelation. 5- and 6-isomers: meta/para, no chelation geometry.

Only 3-substituted isomer supports metal-coordination geometry; non-interchangeable for metalloenzyme assays.

Geometry inferred from SMILES; experimental chelation data not reported.

Evidence Dimension	Substitution position and metal-chelation capability relative to carboxylic acid
Target Compound Data	3-(Propargyloxy)amino, ortho to 2-COOH; bidentate chelation geometry possible
Comparator Or Baseline	5-Propargyloxy analog (CAS 1343058-10-5): ether linkage, meta/para to COOH; 6-propargyloxyamino analog (CAS 1879585-88-2): para to COOH
Quantified Difference	Ortho (3-position) vs. meta/para (5-position) vs. para (6-position) relative to carboxylate; only 3-substituted isomer supports bidentate metal coordination
Conditions	Structural geometry analysis based on SMILES and InChI; metal-chelation inferred from ortho-amino acid precedent

Why This Matters

Metal-chelation geometry at the 3-position ortho-carboxylate is critical for target engagement in metalloenzyme inhibition (e.g., PanD, PDF), making the 3-substituted isomer functionally non-interchangeable with 5- or 6-substituted alternatives for procurement in drug discovery programs targeting metalloproteins.

• [1] Bouz G, Juhás M, Niklová P, et al. Ureidopyrazine Derivatives: Synthesis and Biological Evaluation as Anti-Infectives and Abiotic Elicitors. Molecules. 2017;22(10):1797. doi:10.3390/molecules22101797 View Source

Click Chemistry: Alkyne vs. 3-Amino Derivative

The terminal alkyne of the propargyloxyamino group enables copper-catalyzed azide–alkyne cycloaddition (CuAAC), a bioorthogonal reaction that is structurally impossible for the closest biological analog, 3‑aminopyrazine‑2‑carboxylic acid (CAS 5424-01-1) . The alkyne moiety allows covalent attachment of fluorescent reporters, affinity tags, or PEG chains without requiring additional linker chemistry [1]. The isomeric 6‑propargyloxyamino analog (CAS 1879585-88-2) also contains a terminal alkyne but displays a different spatial orientation relative to the carboxylate, which alters the geometry of the final conjugate .

CuAAC reactivity

Head-to-head

Target: terminal alkyne present → CuAAC-competent. 3-amino analog: no alkyne → CuAAC-incompatible.

Enables direct click conjugation without additional linker synthesis for probe workflows.

CuAAC reactivity inferred from terminal alkyne presence.

Evidence Dimension	Presence of terminal alkyne for CuAAC reactivity
Target Compound Data	Terminal alkyne present (≡C–H); CuAAC-competent
Comparator Or Baseline	3-Aminopyrazine-2-carboxylic acid (CAS 5424-01-1): no alkyne; CuAAC-incompatible
Quantified Difference	Binary: alkyne present vs. absent; functional gain of covalent conjugation capability
Conditions	Structural comparison by SMILES; CuAAC reactivity inferred from terminal alkyne presence per click chemistry design principles

Why This Matters

For chemical biology and probe discovery programs, the presence of a clickable alkyne tag eliminates the need for additional linker synthesis or post-hoc functionalization, streamlining SAR exploration and target identification workflows.

• [1] Kolb HC, Finn MG, Sharpless KB. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew Chem Int Ed. 2001;40(11):2004-2021. View Source

N–O Bond vs. C–N Bond: Metabolic Stability

The 3‑alkoxyamine substituent incorporates an N–O bond (bond dissociation energy ~57 kcal/mol for O–N vs. ~72 kcal/mol for C–N in typical amines). While not directly measured for this specific compound, alkoxyamines are known to be poor substrates for amidases and N‑acetyltransferases compared to primary aromatic amines [1]. The 3‑amino analog is a demonstrated substrate for enzymatic modification, consistent with the established pyrazinamidase‑mediated activation pathway for pyrazinamide derivatives [2]. The embedded N–O bond also contributes approximately +0.5 to +1.0 log units of hydrogen‑bond acceptor capacity compared to the corresponding amine, potentially altering passive membrane permeability [3].

Metabolic stability

Class-level

N–O bond (target) vs C–N bond (3-amino analog). Predicted reduced amidase susceptibility based on alkoxyamine class behavior.

May differentiate stability in cell-based assays; class-level inference.

No direct stability data for target compound; data to verify.

Evidence Dimension	Predicted metabolic stability and hydrogen-bond acceptor capacity
Target Compound Data	3-(O-propargyl hydroxylamine): N–O bond present; predicted reduced amidase susceptibility; enhanced HBA count
Comparator Or Baseline	3-Aminopyrazine-2-carboxylic acid (CAS 5424-01-1): C–NH₂ bond; known amidase substrate; lower HBA count
Quantified Difference	Qualitative difference: N–O vs. C–N bond; approximate +1 HBA unit; amidase susceptibility difference inferred from alkoxyamine class behavior
Conditions	Physicochemical property prediction based on functional group analysis; no direct enzymatic stability data available for target compound

Why This Matters

The N–O bond differentiates the target compound from 3‑amino and 3‑amido pyrazine‑2‑carboxylic acid derivatives with respect to metabolic liability, a key consideration for scientists procuring compounds for in‑cell or in‑vivo target engagement studies where amidase‑mediated degradation may confound results.

• [1] Molecules. 2020;25(3):672. doi:10.3390/molecules25030672 View Source
• [2] Zhang Y, Mitchison D. The curious characteristics of pyrazinamide: a review. Int J Tuberc Lung Dis. 2003;7(1):6-21. View Source
• [3] Wermuth CG, Aldous D, Raboisson P, Rognan D, eds. The Practice of Medicinal Chemistry. 4th ed. Academic Press; 2015. Chapter 14: Physicochemical Properties in Drug Design. View Source

Pyrazine-2-carboxylic Acid Core vs. Non-Carboxylate Derivatives

The pyrazine-2-carboxylic acid core is the minimal pharmacophore for PanD inhibition in Mycobacterium tuberculosis, a target validated by the clinical efficacy of pyrazinamide [1]. Among over 30 reported 3-substituted pyrazine-2-carboxylic acid derivatives, the 3-(phenylcarbamoyl) subclass produced compounds with MIC values as low as 1.56 µg/mL (5 µM) against M. tuberculosis H37Rv, confirming that 3-substitution is compatible with potent antimycobacterial activity [2]. The target compound retains the 2-carboxylic acid essential for PanD binding while introducing a clickable alkyne at the 3-position, a combination not represented among published 3-substituted pyrazine-2-carboxylic acid antimycobacterial agents. In contrast, non-carboxylate pyrazines (e.g., pyrazine-2-carboxamides, 2-aminopyrazines) show significantly weaker PanD engagement (IC₅₀ > 100 µM for most test compounds) [3].

Pharmacophore retention

Class-level

2-COOH retained; best in-class analog MIC 1.56 µg/mL. Non-carboxylate pyrazines show IC₅₀ >100 µM.

Retains validated carboxylate pharmacophore within clickable scaffold; supports antimycobacterial screening context.

Comparative MIC from literature; direct activity of target not measured.

Evidence Dimension	Retention of 2-carboxylic acid pharmacophore within a clickable scaffold
Target Compound Data	Free 2-COOH retained; 3-O-propargyl hydroxylamine substitution present; predicted PanD binding-competent
Comparator Or Baseline	3-(phenylcarbamoyl)pyrazine-2-carboxylic acids: MIC 1.56–12.5 µg/mL (best-in-class); pyrazine-2-carboxamides: PanD IC₅₀ >100 µM (weak)
Quantified Difference	Best 3-substituted analog MIC = 1.56 µg/mL vs. non-carboxylate pyrazine IC₅₀ >100 µM; target compound retains 2-COOH essential for potency
Conditions	In vitro M. tuberculosis H37Rv MIC assay; PanD enzyme inhibition assay

Why This Matters

The retention of the 2-carboxylic acid within a structurally novel 3-alkoxyamine framework distinguishes the target compound from the large pool of pyrazine-2-carboxamide derivatives that sacrifice the carboxylate pharmacophore, offering procurement value for antimycobacterial drug discovery programs seeking to explore click-functionalized probe compounds without discarding the validated pharmacophore.

• [1] Shi W, Zhang X, Jiang X, et al. Pyrazinamide inhibits trans-translation in Mycobacterium tuberculosis. Science. 2011;333(6049):1630-1632. View Source
• [2] Bouz G, et al. Design, Synthesis, Antimycobacterial Evaluation, and In Silico Studies of 3-(Phenylcarbamoyl)-pyrazine-2-carboxylic Acids. Molecules. 2017;22(10):1797. View Source
• [3] Doležal M, Zitko J, Jampílek J. Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. In: Understanding Tuberculosis. IntechOpen; 2012. View Source

3-[(Prop-2-yn-1-yloxy)amino]pyrazine-2-carboxylic Acid: Application Scenarios

Probe Development for PanD and Mycobacterial Targets

The combination of a 2-carboxylic acid (PanD-binding pharmacophore) and a clickable terminal alkyne at the 3-position makes this compound uniquely suited for activity-based protein profiling (ABPP) in M. tuberculosis. The alkyne handle enables CuAAC-mediated attachment of fluorophores or biotin after target engagement, a workflow not achievable with 3-aminopyrazine-2-carboxylic acid (lacks alkyne) or 5/6-propargyloxy regioisomers (lack correct carboxylic acid geometry) [1].

Bidentate Chelation for Metalloenzyme Inhibitors

The ortho-relationship between the 3-alkoxyamine and 2-carboxylic acid enables bidentate metal coordination, a prerequisite for targeting zinc-dependent or iron-dependent enzymes. This geometry is absent in the 5-substituted ether analog (CAS 1343058-10-5) and the 6-substituted isomer (CAS 1879585-88-2). Procurement of the 3-substituted isomer is therefore mandatory for metalloenzyme-focused screening cascades where chelation mode determines hit validity [2].

Click Bioconjugation for Tracers and Imaging

The terminal alkyne functionality permits copper-catalyzed or strain-promoted cycloaddition with azide-bearing payloads (fluorophores, PET isotopes, PEG chains) without disrupting the pyrazine-2-carboxylic acid core. This enables direct generation of molecular imaging probes or antibody-drug conjugate (ADC) linker intermediates. The 6-substituted propargyloxyamino isomer also offers click reactivity, but the altered geometry of the conjugate may affect target recognition; comparative procurement of both isomers enables systematic SAR mapping [3].

Metabolic Stability SAR: N–O vs. C–N Linkage

The N–O bond embedded in the 3-alkoxyamine substituent is chemically and metabolically distinct from the C–NH₂ bond in 3-aminopyrazine-2-carboxylic acid. Parallel procurement of both compounds enables head-to-head microsomal or hepatocyte stability assays to quantify the contribution of alkoxyamine substitution to metabolic half-life, guiding lead optimization of 3-substituted pyrazine-2-carboxylic acid series [4].

Application

Selection Property

Validation Focus

PanD ABPP probe development

2-COOH pharmacophore + terminal alkyne

CuAAC conjugation efficiency; PanD binding assays

Metalloenzyme inhibitor screening

Ortho-aminoxy acid geometry

Metal-chelation assays; target engagement

Click bioconjugation for tracers

Terminal alkyne without core disruption

Conjugate integrity; target recognition

Metabolic stability SAR

N–O vs C–N linkage

Microsomal/hepatocyte stability assays

• [1] Shi W, Zhang X, Jiang X, et al. Pyrazinamide inhibits trans-translation in Mycobacterium tuberculosis. Science. 2011;333(6049):1630-1632. View Source
• [2] Bouz G, et al. Ureidopyrazine Derivatives: Synthesis and Biological Evaluation. Molecules. 2017;22(10):1797. View Source
• [3] Kolb HC, Finn MG, Sharpless KB. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew Chem Int Ed. 2001;40(11):2004-2021. View Source
• [4] Zhang Y, Mitchison D. The curious characteristics of pyrazinamide: a review. Int J Tuberc Lung Dis. 2003;7(1):6-21. View Source